Cas no 66542-51-6 (Hexanoic acid, chloromethyl ester)

• Product Name: Hexanoic acid, chloromethyl ester
• CAS No: 66542-51-6
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• CID: 396178
• PubChem ID: 525229
• Update Time: 2025-04-19

Hexanoic acid, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, chloromethyl ester
• chloromethyl hexanoate
• 3-hexanoyloxymethyl chloride
• chloromethyl (2-ethyl)butyrate
• chloromethyl caproate
• hexanoyloxymethyl chloride
• Hexansaeure-chlormethylester
• caproyloxymethyl chloride
• AKOS006387743
• SCHEMBL1044001
• 66542-51-6
• DTXSID50335450
• AT40692
• chloromethylhexanoate
• hexanoic acid chloromethyl ester

• Inchi： 1S/C7H13ClO2/c1-2-3-4-5-7(9)10-6-8/h2-6H2,1H3
• InChI Key： HNUBMUSOXKDQIN-UHFFFAOYSA-N
• SMILES： ClCOC(CCCCC)=O

Computed Properties

• Exact Mass: 164.06000
• Monoisotopic Mass: 164.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.30620